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Abstract
Aprotinin, a serine protease inhibitor, is a crucial reagent in various biological assays and

experimental setups, primarily to prevent protein degradation by inhibiting the activity of

proteases such as trypsin, chymotrypsin, and plasmin.[1][2] Proper preparation and storage of

aprotinin stock solutions are critical for maintaining its inhibitory activity and ensuring

experimental reproducibility. This document provides detailed protocols for the preparation,

storage, and handling of aprotinin stock solutions for research applications.

Introduction
Aprotinin is a small, basic polypeptide derived from bovine lung, consisting of a single 58-

amino acid chain cross-linked by three disulfide bridges.[1][3] Its molecular weight is

approximately 6511.5 g/mol .[4] Aprotinin functions as a competitive inhibitor of several serine

proteases, making it an essential component in cell lysis buffers, protein purification protocols,

and various enzymatic assays to preserve the integrity of target proteins.[1][5] Its broad

inhibitory spectrum and stability make it a widely used tool in life science research.[6]

Quantitative Data Summary
The following table summarizes the key quantitative data for aprotinin, essential for accurate

stock solution preparation and usage.
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Parameter Value Reference(s)

Molecular Weight ~6511.5 g/mol [4][7]

Form Lyophilized powder [2][3]

Solubility

Freely soluble in water (>10

mg/mL), saline solutions, and

aqueous buffers of low ionic

strength.[5][8][9] Also soluble

in 70% methanol, 70%

ethanol, and 50% acetone.[8]

Insoluble in DMSO.[4]

[4][5][8][9]

Typical Stock Concentration 2 mg/mL to 10 mg/mL [2][10][11]

Typical Working Concentration
0.6 - 4 µg/mL (a common final

concentration is 2 µg/mL)
[2][10]

Storage (Lyophilized)

Stable for several years at

-20°C.[8] Can be stored

desiccated below -18°C.[3]

[3][8]

Storage (Stock Solution)

Store in aliquots at -20°C for

several months or up to 1 year

at -80°C.[4][10] Avoid repeated

freeze-thaw cycles.[3][4][9] For

short-term storage, solutions

can be kept at 4°C for 2-7

days.[3]

[3][4][9][10]

pH Stability

Stable over a wide pH range

(1-12).[5][9] However,

solutions below pH 4.0 or

above pH 9.0 should be used

within hours of preparation.[8]

[5][8][9]
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This section provides a detailed protocol for the preparation of a 1000X aprotinin stock

solution (2 mg/mL).

Materials
Aprotinin, lyophilized powder (e.g., from bovine lung)

Sterile, nuclease-free water or sterile Phosphate Buffered Saline (PBS), pH 7.4

Sterile microcentrifuge tubes

Calibrated balance

Appropriate personal protective equipment (PPE)

Protocol for 2 mg/mL (1000X) Stock Solution
Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to

prevent contamination.

Weighing: Accurately weigh 20 mg of lyophilized aprotinin powder.[2][11]

Reconstitution: Dissolve the 20 mg of aprotinin in 10 mL of sterile water or PBS to achieve a

final concentration of 2 mg/mL.[2][11]

Dissolution: Gently vortex or pipette up and down to ensure the powder is completely

dissolved. Avoid vigorous shaking to prevent protein denaturation.

Sterilization (Optional): If required for the application, sterilize the stock solution by passing it

through a 0.2 µm filter.[6][9]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots (e.g., 50 µL or 100

µL) in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.[4][10]

Storage: Store the aliquots at -20°C for long-term storage.[2][10]

Dilution to Working Concentration
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To achieve a final working concentration of 2 µg/mL, dilute the 2 mg/mL stock solution 1:1000

in your experimental buffer (e.g., lysis buffer, reaction buffer). For example, add 1 µL of the 2

mg/mL stock solution to 1 mL of your buffer.[2][11]

Diagrams
Experimental Workflow for Aprotinin Stock Solution
Preparation
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Preparation

Processing & Storage

Usage

Weigh 20 mg Aprotinin Powder

Add 10 mL Sterile Water or PBS

Gently Mix to Dissolve

Optional: 0.2 µm Filtration

Aliquot into Single-Use Tubes

Store at -20°C

Dilute 1:1000 for 2 µg/mL Working Concentration

Click to download full resolution via product page

Caption: Workflow for preparing a 2 mg/mL aprotinin stock solution.
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Aprotinin's Mechanism of Action: Serine Protease
Inhibition

Proteolytic Cascade

Inhibition by Aprotinin

Serine Protease
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Caption: Aprotinin competitively inhibits serine proteases.

Conclusion
The protocols and data provided in this document offer a comprehensive guide for the

preparation and use of aprotinin stock solutions in a research setting. Adherence to these

guidelines for reconstitution, storage, and handling will help ensure the stability and efficacy of

aprotinin as a protease inhibitor, leading to more reliable and reproducible experimental

outcomes. Always refer to the manufacturer's specific instructions for the lot of aprotinin being

used, as some details may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://en.wikipedia.org/wiki/Aprotinin
https://www.ubpbio.com/index.php/aprotinin-1.html
https://www.raybiotech.com/aprotinin-228-10071
https://www.selleckchem.com/products/aprotinin.html
https://www.sigmaaldrich.com/SG/en/technical-documents/technical-article/protein-biology/enzyme-activity-assays/aprotinin-monograph
https://www.mpbio.com/media/document/file/datasheet/dest/m/p/_/d/s/_/0/2/1/9/4/MP_DS_02194101.pdf
https://www.mpbio.com/us/aprotinin-02191158-cf
https://www.americanbio.com/product/AB00148
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/product/documents/719/986/a4529pis.pdf
https://zellbio.eu/documents/3595/Aprotinin_Stock_Solution.pdf
https://www.med.upenn.edu/robertsonlab/assets/user-content/documents/protease-inhibitors.pdf
https://www.benchchem.com/product/b3434871#how-to-prepare-a-stock-solution-of-aprotinin
https://www.benchchem.com/product/b3434871#how-to-prepare-a-stock-solution-of-aprotinin
https://www.benchchem.com/product/b3434871#how-to-prepare-a-stock-solution-of-aprotinin
https://www.benchchem.com/product/b3434871#how-to-prepare-a-stock-solution-of-aprotinin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3434871?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3434871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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